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Compound of Interest

Compound Name: 1L-epi-2-Inosose

Cat. No.: B1631133 Get Quote

An In-depth Technical Guide on the Biochemical Reagent 1L-epi-2-Inosose for Researchers,

Scientists, and Drug Development Professionals.

Introduction
1L-epi-2-Inosose is a carbocyclic sugar and a stereoisomer of inositol, playing a significant

role as a biochemical reagent in life science research. It is a key intermediate in the metabolic

pathway converting myo-inositol to D-chiro-inositol, a molecule of interest in insulin signaling

and the management of conditions like polycystic ovary syndrome (PCOS) and insulin-resistant

diabetes.[1][2] This guide provides a comprehensive overview of 1L-epi-2-Inosose, including

its biochemical properties, relevant experimental protocols, and its role in metabolic pathways.

Biochemical and Physical Properties
1L-epi-2-Inosose is a pentahydroxycyclohexanone. Its chemical structure and properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₁₀O₆ --INVALID-LINK--

Molecular Weight 178.14 g/mol --INVALID-LINK--

CAS Number 33471-33-9 --INVALID-LINK--

Appearance
White to off-white crystalline

powder
--INVALID-LINK--

Purity ≥98% (HPLC) --INVALID-LINK--

Optical Rotation
[α]²⁰/D -3.0 to -5.5° (c=1 in

water)
--INVALID-LINK--

Storage Temperature 2-8°C --INVALID-LINK--

Role in Inositol Metabolism and Signaling
1L-epi-2-Inosose is a critical intermediate in the enzymatic conversion of myo-inositol to D-

chiro-inositol. This pathway is of significant interest due to the role of D-chiro-inositol in insulin

signal transduction.[2] The conversion of myo-inositol is a key step in generating inositol

phosphoglycans (IPGs), which act as second messengers in the insulin signaling cascade.

The metabolic pathway involves the oxidation of myo-inositol to myo-inosose-2, followed by

isomerization to 1L-epi-2-Inosose, and subsequent reduction to epi-inositol, which can then be

converted to D-chiro-inositol. A patent describes a method for producing L-epi-2-inosose from

myo-inositol using a microorganism, highlighting its role as a precursor.[1]

While the broader roles of myo-inositol and D-chiro-inositol in signaling are well-documented,

specific signaling pathways directly modulated by 1L-epi-2-Inosose are not extensively

characterized in publicly available literature. Research has primarily focused on its role as a

metabolic intermediate.

Metabolic Pathway of myo-Inositol to D-chiro-Inositol
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Caption: Enzymatic conversion of myo-inositol to D-chiro-inositol via 1L-epi-2-Inosose.

Experimental Protocols
Detailed experimental protocols for the direct use of 1L-epi-2-Inosose as a reagent in various

life science assays are not extensively published. However, based on its role as an

intermediate, the following protocols for related processes can be adapted by researchers.

Microbial Conversion of myo-Inositol to 1L-epi-2-
Inosose
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This protocol is a generalized procedure based on a patented method for the microbial

production of 1L-epi-2-Inosose.[1]

Objective: To produce 1L-epi-2-Inosose from myo-inositol using a suitable microorganism.

Materials:

Microorganism capable of converting myo-inositol to 1L-epi-2-Inosose (e.g., specific strains

of Gluconobacter or other suitable bacteria).

Growth medium (e.g., yeast extract, peptone, etc.).

Fermentation medium containing myo-inositol as the primary carbon source.

Shaking incubator.

Centrifuge.

HPLC system for analysis.

Procedure:

Inoculum Preparation: Culture the selected microorganism in a suitable growth medium

overnight at the optimal temperature and shaking speed.

Fermentation: Inoculate the fermentation medium containing a known concentration of myo-

inositol with the overnight culture.

Incubation: Incubate the culture under optimal conditions (temperature, pH, aeration) for a

predetermined period.

Sampling: Withdraw samples at regular intervals to monitor cell growth and the conversion of

myo-inositol to 1L-epi-2-Inosose.

Sample Preparation for HPLC: Centrifuge the samples to pellet the cells. The supernatant

can be directly analyzed or may require filtration.
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HPLC Analysis: Analyze the supernatant using an appropriate HPLC method to quantify the

concentrations of myo-inositol and 1L-epi-2-Inosose.

HPLC Analysis of Inositol Isomers
This is a general protocol for the separation and quantification of inositol isomers, which can be

optimized for 1L-epi-2-Inosose.

Objective: To separate and quantify 1L-epi-2-Inosose from a mixture of other inositol isomers.

Materials:

HPLC system with a suitable detector (e.g., refractive index detector (RID) or pulsed

amperometric detector (PAD)).

Carbohydrate analysis column (e.g., Aminex HPX-87 series).

Mobile phase (e.g., deionized water).

Standard solutions of 1L-epi-2-Inosose and other inositol isomers.

Procedure:

Standard Preparation: Prepare a series of standard solutions of 1L-epi-2-Inosose of known

concentrations.

Sample Preparation: Prepare the experimental samples as described in the previous

protocol.

HPLC Method:

Column: Aminex HPX-87C or similar.

Mobile Phase: Deionized water.

Flow Rate: 0.5 - 1.0 mL/min.

Column Temperature: 80-85°C.
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Detector: RID or PAD.

Injection: Inject a known volume of the standards and samples onto the HPLC system.

Data Analysis: Identify and quantify the 1L-epi-2-Inosose peak in the samples by comparing

the retention time and peak area with the standards.

Workflow for Production and Analysis of 1L-epi-2-
Inosose
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Caption: General experimental workflow for the production and analysis of 1L-epi-2-Inosose.

Quantitative Data
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Quantitative data for the enzymatic reactions directly involving 1L-epi-2-Inosose, such as the

specific activity of the reductase that converts it to epi-inositol, are not readily available in the

public domain. However, data for related enzymes in the inositol metabolic pathway have been

reported.

Enzyme Substrate Km (mM) kcat (min⁻¹)
Organism/S
ource

Reference

myo-Inositol

Oxygenase

(MIOX)

myo-Inositol 5.9 11 Pig Kidney
--INVALID-

LINK--

myo-Inositol

Oxygenase

(MIOX)

D-chiro-

Inositol
33.5 2.3 Pig Kidney

--INVALID-

LINK--

This data for MIOX provides context for the initial step in the catabolism of myo-inositol, which

ultimately leads to the formation of intermediates like 1L-epi-2-Inosose in certain pathways.

Conclusion
1L-epi-2-Inosose is a valuable biochemical reagent, primarily utilized as an intermediate in the

synthesis of D-chiro-inositol. Its role in the microbial conversion of myo-inositol makes it a key

molecule for researchers studying inositol metabolism and its implications in insulin signaling

and related metabolic disorders. While detailed quantitative data and specific experimental

protocols for its direct application are currently limited in publicly accessible literature, the

information and generalized protocols provided in this guide offer a solid foundation for

researchers to design and execute experiments involving this important carbocyclic sugar.

Further research into the specific enzymes that metabolize 1L-epi-2-Inosose and its direct

effects on cellular signaling pathways will undoubtedly expand its application in life science and

drug development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://patents.google.com/patent/DE60033941T2/en
https://patents.google.com/patent/DE60033941T2/en
https://patents.google.com/patent/DE60033941T2/en
https://iris.unimore.it/retrieve/89627acf-a24d-458d-bca5-195870bb9094/2390-2402.pdf
https://www.benchchem.com/product/b1631133#1l-epi-2-inosose-as-a-biochemical-reagent-in-life-science
https://www.benchchem.com/product/b1631133#1l-epi-2-inosose-as-a-biochemical-reagent-in-life-science
https://www.benchchem.com/product/b1631133#1l-epi-2-inosose-as-a-biochemical-reagent-in-life-science
https://www.benchchem.com/product/b1631133#1l-epi-2-inosose-as-a-biochemical-reagent-in-life-science
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1631133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

